Cas no 832734-09-5 (Benzenamine, 4,5-dibromo-2-(2-bromophenoxy)-N-methyl-)

• Product Name: Benzenamine, 4,5-dibromo-2-(2-bromophenoxy)-N-methyl-
• CAS No: 832734-09-5
• MF: C₁₃H₁₀Br₃NO
• MW: 435.936601161957
• CID: 673986
• PubChem ID: 71415751
• Update Time: 2025-04-19

Benzenamine, 4,5-dibromo-2-(2-bromophenoxy)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,5-dibromo-2-(2-bromophenoxy)-N-methyl-
• 4,5-dibromo-2-(2-bromophenoxy)-N-methylaniline
• 832734-09-5
• DTXSID90835161

• Inchi： 1S/C13H10Br3NO/c1-17-11-6-9(15)10(16)7-13(11)18-12-5-3-2-4-8(12)14/h2-7,17H,1H3
• InChI Key： HERLPXIZHSJKHY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)NC)OC1C=CC=CC=1Br)Br

Computed Properties

• Exact Mass: 434.82920g/mol
• Monoisotopic Mass: 432.83125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 21.3Ų